Cas no 574005-35-9 (5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-)

5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)- structure
574005-35-9 structure
Product Name:5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
CAS No:574005-35-9
MF:C8H9NO6
MW:215.160162687302
CID:1603951
PubChem ID:58846560
Update Time:2025-04-21

5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
    • KAWQGTMREXBNIB-UHFFFAOYSA-N
    • SCHEMBL4132324
    • 3-(2-Ethoxy-2-oxoethoxy)isoxazole-5-carboxylic acid
    • ethyl (5-carboxyisoxazol-3-yl)oxyacetate
    • DB-393631
    • 3-(2-Ethoxy-2-oxoethoxy)-5-isoxazolecarboxylic acid
    • 574005-35-9
    • Inchi: 1S/C8H9NO6/c1-2-13-7(10)4-14-6-3-5(8(11)12)15-9-6/h3H,2,4H2,1H3,(H,11,12)
    • InChI Key: KAWQGTMREXBNIB-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)ON=1)CC(=O)OCC

Computed Properties

  • Exact Mass: 215.04297
  • Monoisotopic Mass: 215.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 98.9Ų

Experimental Properties

  • PSA: 98.86
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